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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757 Get Quote

An In-depth Technical Guide to (1,2-Dibromoethyl)benzene (CAS: 93-52-7)

This guide provides comprehensive technical information for (1,2-Dibromoethyl)benzene,

catering to researchers, scientists, and professionals in drug development. It covers the

compound's chemical and physical properties, detailed experimental protocols for its synthesis

and key reactions, and its applications, particularly in pharmaceutical synthesis.

Chemical and Physical Properties
(1,2-Dibromoethyl)benzene, also known as styrene dibromide, is a white to light yellow

crystalline powder. It is a key intermediate in organic synthesis due to its two bromine atoms,

which are excellent leaving groups, facilitating a variety of nucleophilic substitution and

elimination reactions.[1]
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Identifier Value Source(s)

CAS Number 93-52-7 [1][2][3]

IUPAC Name 1,2-dibromoethylbenzene [2][4]

Synonyms

Styrene dibromide, 1,2-

Dibromo-1-phenylethane, α,β-

Dibromoethylbenzene

[1][2][4]

Molecular Formula C₈H₈Br₂ [1][4][5]

Linear Formula C₆H₅CH(Br)CH₂Br [3]

InChI

InChI=1S/C8H8Br2/c9-6-

8(10)7-4-2-1-3-5-7/h1-

5,8H,6H2

[2][3][4]

InChIKey
SHKKTLSDGJRCTR-

UHFFFAOYSA-N
[2][3][4]

SMILES C1=CC=C(C=C1)C(CBr)Br [2][6]

EC Number 202-253-4 [3]

Beilstein/REAXYS 907323 [3]

PubChem CID 7145 [1][2]

Table 2: Physical and Chemical Properties
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Property Value Source(s)

Molecular Weight 263.96 g/mol [3][5]

Appearance
White to light yellow crystal

powder
[1]

Melting Point 70-74 °C (lit.) [3][7]

Boiling Point 139-141 °C / 15 mmHg (lit.) [3][7]

Density 1.74 g/mL [8][9]

Purity ≥97% to ≥98% [3][5]

Storage Conditions Store at 0 - 8 °C [1]

Solubility

Moderately soluble in organic

solvents, limited solubility in

water

[6]

Safety and Hazard Information
(1,2-Dibromoethyl)benzene is classified as a hazardous chemical and requires careful

handling in a laboratory setting.[10] It is corrosive and causes severe skin burns and eye

damage.[10][2][8] Inhalation may lead to corrosive injuries to the upper respiratory tract and

lungs.[11]

Table 3: GHS Hazard and Precautionary Statements
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Category Code Description Source(s)

Pictogram GHS05 Corrosion [3]

Signal Word Danger [10][3]

Hazard Class
Skin

Corrosion/Irritation
Category 1B [10][3]

Hazard Statement H314

Causes severe skin

burns and eye

damage

[3]

Precautionary P260

Do not breathe

dust/fume/gas/mist/va

pors/spray

[3]

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[3]

Precautionary P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower

[3]

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[3]

Precautionary P310

Immediately call a

POISON CENTER or

doctor/physician

[3]
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Experimental Protocols
Detailed methodologies for the synthesis of (1,2-Dibromoethyl)benzene and its subsequent

reactions are critical for practical applications.

Synthesis of (1,2-Dibromoethyl)benzene via Bromination
of Styrene
This protocol is based on the electrophilic addition of bromine to styrene.[12][13]

Materials:

Styrene (52 g)

Bromine (80 g)

Carbon tetrachloride (150 ml total)

Equipment:

Reaction flask equipped with a dropping funnel and a mechanical stirrer

Cooling bath (ice-salt or similar) capable of reaching -10 to -15 °C

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Dissolve 52 g of styrene in 50 ml of carbon tetrachloride in the reaction flask.

Separately, prepare a solution of 80 g of bromine in 100 ml of carbon tetrachloride and place

it in the dropping funnel.

Cool the styrene solution to between -10 and -15 °C using the cooling bath, while stirring

vigorously.[14]

Slowly add the bromine solution dropwise to the cooled styrene solution. Maintain vigorous

stirring and keep the temperature within the specified range.[14]
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Towards the end of the addition, the reaction mixture may begin to solidify. The cooling can

be switched to an ice-water bath to prevent premature solidification.[14]

After the addition is complete, continue stirring for a short period.

Filter the resulting solid product (styrene dibromide) and allow it to air dry.[14]

The typical yield is 90-95%. The product is generally pure enough for most subsequent

synthetic steps, such as the preparation of phenylacetylene.[14]

Dehydrobromination of (1,2-Dibromoethyl)benzene to
Phenylacetylene
This protocol describes the elimination of two molecules of hydrogen bromide to form an

alkyne, a common and useful reaction for this compound.[15][16]

Materials:

(1,2-Dibromoethyl)benzene (Styrene dibromide)

Potassium hydroxide (KOH), molten

Drying agent (e.g., solid KOH)

Equipment:

Distilling flask (500-cc Pyrex) with a dropping funnel and a condenser set for downward

distillation[15]

Oil bath capable of reaching 230 °C

Receiving flask

Separatory funnel

Procedure:
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Place 150 g of potassium hydroxide in the distilling flask and heat it in an oil bath until it is

molten (bath temperature around 200 °C).[15]

Slowly add 100 g of (1,2-Dibromoethyl)benzene dropwise onto the molten KOH. The rate

should be less than one drop per second.[15]

As the reactant is added, phenylacetylene will begin to distill. Gradually increase the oil bath

temperature to 215-220 °C during the addition.[15]

After the addition is complete, raise the temperature to 230 °C and maintain it until no more

product distills over.[15]

The distillate will consist of two layers: an upper layer of phenylacetylene and a lower layer

of water.

Separate the upper organic layer using a separatory funnel.

Dry the crude phenylacetylene with solid potassium hydroxide.

Purify the product by distillation. The fraction boiling at 142-144 °C is collected. The expected

yield is approximately 67%.[15]

Spectroscopic Data
Spectroscopic data is available for the characterization of (1,2-Dibromoethyl)benzene. This

includes ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).[2][17][18] The NIST Chemistry

WebBook provides mass spectrum data (electron ionization).[4] Full spectra can often be

accessed through chemical databases like SpectraBase.[19]

Applications in Research and Drug Development
(1,2-Dibromoethyl)benzene is a versatile building block with significant applications in the

synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1]

Pharmaceutical Intermediate: Its primary use is as an intermediate in the production of

various pharmaceuticals. The two bromine atoms serve as reactive sites for nucleophilic

substitution, enabling the construction of complex molecules with therapeutic potential, such

as intermediates for anti-cancer or cardiovascular drugs.[1]
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Organic Synthesis: The compound is widely used to introduce phenyl-ethyl groups into

molecules and is a key precursor for synthesizing other compounds like phenylacetylene and

β-bromostyrene through elimination reactions.[14][15][20]

Reaction Mechanism Studies: It is employed in research settings to study reaction

mechanisms, such as electrophilic addition and elimination reactions.[1][12]

Polymer Chemistry: It finds use in the synthesis of specialty polymers, where its

incorporation can enhance properties like thermal stability and chemical resistance.[1]

Visualizations: Workflows and Pathways
The following diagrams illustrate the key chemical transformations and relationships involving

(1,2-Dibromoethyl)benzene.

Styrene
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CAS: 93-52-7
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Caption: Synthesis workflow for (1,2-Dibromoethyl)benzene from styrene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://prepchem.com/synthesis-of-styrene-dibromide/
https://orgsyn.org/demo.aspx?prep=cv1p0438
https://www.researchgate.net/publication/244492435_Mechanism_of_Dehydrobromination_of_12-Dibromo-1-phenylethane_under_Conditions_of_Phase-Transfer_Catalysis
https://www.chemimpex.com/products/26738
https://cdnsciencepub.com/doi/pdf/10.1139/v67-033
https://www.chemimpex.com/products/26738
https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://www.benchchem.com/product/b150757?utm_src=pdf-body-img
https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(1,2-Dibromoethyl)benzene

β-Bromostyrene

 -HBr
 (E2 Elimination)

Strong Base (e.g., KOH)

Phenylacetylene

 -HBr
 (E2 Elimination)

Strong Base (e.g., KOH)

Click to download full resolution via product page

Caption: Dehydrobromination pathway of (1,2-Dibromoethyl)benzene.
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Caption: Key application areas for (1,2-Dibromoethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150757#1-2-dibromoethyl-benzene-cas-number-93-
52-7-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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